Cas no 15797-21-4 (1,3-Cyclopentanedicarboxylicacid, 1,2,2-trimethyl-, dimethyl ester, (1R,3S)- (9CI))

• Product Name: 1,3-Cyclopentanedicarboxylicacid, 1,2,2-trimethyl-, dimethyl ester, (1R,3S)- (9CI)
• CAS No: 15797-21-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 227700
• PubChem ID: 348846
• Update Time: 2025-04-19

1,3-Cyclopentanedicarboxylicacid, 1,2,2-trimethyl-, dimethyl ester, (1R,3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylicacid, 1,2,2-trimethyl-, dimethyl ester, (1R,3S)- (9CI)
• dimethyl 1,2,2-trimethylcyclopentane-1,3-dicarboxylate
• (+)-camphoric acid dimethyl ester
• (1R)-cis-Camphersaeure-dimethylester
• (1R)-cis-camphoric acid dimethyl ester
• (1R,3S)-dimethyl 1,2,2-trimethylcyclopentane-1,3-dicarboxylate
• (1R-cis)-1,2,2-trimethyl-1,3-cyclopentanedicarboxylic acid,dimethyl ester
• AG-B-20721
• Camphoric acid, dimethyl ester
• CTK6I9813
• methyl 3-(methoxycarbonyl)-2,2,3-trimethylcyclopentanecarboxylate
• NSC408336
• SBB038033
• dimethyl1,2,2-trimethylcyclopentane-1,3-dicarboxylate
• MFCD00087534
• AKOS016038829
• 7282-27-1
• Dimethyl camphorate
• DTXSID00325043
• 1,2,2-trimethyl-cyclopentane-1,3-dicarboxylic acid dimethyl ester
• NSC-408336
• AKOS000267969
• 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, dimethyl ester
• 15797-21-4
• JTQKJWYDOXYYBH-UHFFFAOYSA-N
• Dimethyl camphorate #
• Dimethyl ester of camphoric acid

• Inchi： 1S/C12H20O4/c1-11(2)8(9(13)15-4)6-7-12(11,3)10(14)16-5/h8H,6-7H2,1-5H3
• InChI Key： JTQKJWYDOXYYBH-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CCC(C(=O)OC)C1(C)C)=O

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 228.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 2

Experimental Properties

• Density: 1.033
• Boiling Point: 265.4°C at 760 mmHg
• Flash Point: 119.8°C
• Refractive Index: 1.446
• PSA: 52.6
• LogP: 1.77490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives